Cas no 75724-95-7 (1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-)
75724-95-7 structure
Product Name:1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-
CAS No:75724-95-7
MF:C9H5ClO3
MW:196.587201833725
CID:559701
PubChem ID:12692058
Update Time:2025-04-19
1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-
- 1-Isobenzofurancarbonylchloride,1,3-dihydro-3-oxo-(9CI)
- 3-oxo-1H-2-benzofuran-1-carbonyl chloride
- 75724-95-7
- DTXSID90507078
- SCHEMBL3945895
- 3-Oxo-1,3-dihydro-2-benzofuran-1-carbonyl chloride
-
- Inchi: 1S/C9H5ClO3/c10-8(11)7-5-3-1-2-4-6(5)9(12)13-7/h1-4,7H
- InChI Key: XYKAJXOSGYGAMQ-UHFFFAOYSA-N
- SMILES: ClC(C1C2C=CC=CC=2C(=O)O1)=O
Computed Properties
- Exact Mass: 195.99275
- Monoisotopic Mass: 195.9927217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
75724-95-7 (1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-) Related Products
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